1-Bromo-1,3,3-triphenyl-1,3-disiletane

• CAS No.: 61739-76-2
• Molecular Formula: C20H19BrSi2
• Molecular Weight: 395.4 g/mol
• IUPAC Name: 1-bromo-1,3,3-triphenyl-1,3-disiletane
• InChI: InChI=1S/C20H19BrSi2/c21-23(20-14-8-3-9-15-20)16-22(17-23,18-10-4-1-5-11-18)19-12-6-2-7-13-19/h1-15H,16-17H2
• InChI Key: PCTBTKUFCQGCKI-UHFFFAOYSA-N
• Canonical SMILES: C1[Si](C[Si]1(C2=CC=CC=C2)Br)(C3=CC=CC=C3)C4=CC=CC=C4

Description

1-Bromo-1,3,3-triphenyl-1,3-disiletane is a silicon-containing heterocyclic compound featuring a four-membered disiletane ring (two silicon atoms and two carbon atoms) substituted with bromine and three phenyl groups. This structure combines the unique electronic and steric properties of silicon with the reactivity of a bromine substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Bromo-1,3,3-triphenyl-1,3-disiletane typically involves the reaction of triphenylsilane with bromine in the presence of a catalyst. The reaction is carried out under controlled conditions to ensure the selective bromination of the disiletane ring. The process may involve the use of solvents such as dichloromethane or toluene to facilitate the reaction.

Industrial Production Methods

While specific industrial production methods for 1-Bromo-1,3,3-triphenyl-1,3-disiletane are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions, using larger reaction vessels, and implementing purification techniques such as recrystallization or chromatography to obtain the desired product in high purity.

Chemical Reactions Analysis

Types of Reactions

1-Bromo-1,3,3-triphenyl-1,3-disiletane can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation Reactions: The compound can be oxidized to form corresponding silanols or siloxanes.

Reduction Reactions: Reduction of the bromine atom can lead to the formation of the corresponding hydride.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as sodium azide or potassium thiocyanate. Reactions are typically carried out in polar solvents like acetonitrile or dimethylformamide.

Oxidation Reactions: Oxidizing agents such as hydrogen peroxide or potassium permanganate are used under acidic or basic conditions.

Reduction Reactions: Reducing agents like lithium aluminum hydride or sodium borohydride are employed in anhydrous solvents.

Major Products Formed

Substitution Reactions: Products include various substituted disiletanes, depending on the nucleophile used.

Oxidation Reactions: Products include silanols and siloxanes.

Reduction Reactions: The primary product is the corresponding hydride.

Scientific Research Applications

1-Bromo-1,3,3-triphenyl-1,3-disiletane has several applications in scientific research:

Chemistry: It is used as a precursor for the synthesis of other organosilicon compounds and as a reagent in organic synthesis.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential use in drug development and as a diagnostic tool.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-Bromo-1,3,3-triphenyl-1,3-disiletane involves its interaction with various molecular targets. The bromine atom can participate in nucleophilic substitution reactions, leading to the formation of new chemical bonds. The phenyl groups provide stability to the compound and influence its reactivity. The disiletane ring structure allows for unique interactions with other molecules, making it a valuable compound in synthetic chemistry.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 1-bromo-1,3,3-triphenyl-1,3-disiletane with analogous brominated cyclic compounds, silicon-containing heterocycles, and organometallic derivatives. Due to the absence of direct evidence for the target compound, comparisons rely on structural analogs and reactivity trends.

Brominated Cyclic Compounds

• 1-Bromo-1,3,3,3-tetrafluoropropene (C₃HBrF₄): This brominated alkene () shares a bromine substituent but differs in backbone structure (linear vs. cyclic). Its reactivity is dominated by electron-withdrawing fluorine groups, whereas the phenyl groups in the disiletane provide steric bulk and electron-donating effects.

• 1-Bromo-1,1-dinitro Compounds :
  highlights brominated nitroalkanes (e.g., Table IV), which exhibit high electrophilicity due to nitro groups. In contrast, the disiletane’s bromine may engage in nucleophilic substitutions facilitated by silicon’s Lewis acidity .

Silicon-Containing Heterocycles

• 1-Bromo-1,3-butadienes :
  describes Pd-catalyzed cross-coupling of 1-bromo-1,3-butadienes with amines. The disiletane’s bromine could similarly participate in coupling reactions, though silicon’s influence on regioselectivity remains unstudied in the evidence .

• The disiletane’s ring strain might enhance bromine’s lability compared to linear silanes.

Organometallic Derivatives

• Bromoferrocene Derivatives: lists bromoferrocene analogs (e.g., 1-Bromo-1'-diphenylphosphinoferrocene). However, ferrocene’s redox activity contrasts with silicon’s non-metallic behavior .
• Phosphine-Substituted Bromides: Compounds like 1-Bromo-1'-(di-tert-butylphosphino)ferrocene () combine bromine with phosphine ligands for coordination chemistry. The disiletane’s phenyl groups may mimic phosphines’ steric effects but lack lone-pair donor capacity .